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Compound of Interest

Compound Name:
Sucrose octasulfate (potassium

salt)

Cat. No.: B013897 Get Quote

Proper Disposal of Sucrose Octasulfate
(Potassium Salt)
For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This document provides essential safety and logistical information for the disposal

of Sucrose Octasulfate (potassium salt), CAS 73264-44-5.

Sucrose octasulfate (potassium salt) is generally not classified as a hazardous substance

according to the Globally Harmonized System (GHS).[1] However, some suppliers advise that it

may cause skin, eye, and respiratory irritation.[2] Therefore, adherence to proper personal

protective equipment (PPE) and disposal protocols is essential.

Immediate Safety and Handling
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment is worn. This includes:

Hand Protection: Wear compatible chemical-resistant gloves.[3]

Eye/Face Protection: Use appropriate protective eyeglasses or chemical safety goggles.[3]

Skin and Body Protection: Wear suitable protective clothing to prevent skin exposure.[3]
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Respiratory Protection: In case of dust formation, use a NIOSH/MSHA or European Standard

EN 149 approved respirator.[3]

In the event of a spill, prevent the powder from entering drains, waterways, or soil.[2] Spills

should be mechanically picked up, such as by sweeping or vacuuming, and placed into a

suitable, closed container for disposal.[1][4]

Disposal Protocol
The primary recommendation for the disposal of sucrose octasulfate (potassium salt) is to

use a licensed professional waste disposal service or an approved waste disposal plant.[2][4]

[5] Always consult and adhere to all federal, state, and local environmental regulations

regarding chemical disposal.[2]

Step-by-Step Disposal Procedure:

Container Preparation: Ensure the waste sucrose octasulfate (potassium salt) is in a

suitable, closed, and properly labeled container.

Consult Regulations: Review your institution's specific chemical waste guidelines and local,

state, and federal regulations.

Waste Classification: Determine if the waste needs to be classified as hazardous based on

institutional or local regulations, even if not federally mandated.

Engage Professional Service: Arrange for collection by a licensed chemical waste disposal

company.

Documentation: Maintain all records of the disposal process as required by your institution

and regulatory bodies.

Contaminated packaging should be treated in the same manner as the chemical itself.

Containers can be triple-rinsed (or equivalent) and then offered for recycling or reconditioning,

or punctured to prevent reuse.[5]

Key Safety and Disposal Data
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Parameter Information Source

Hazard Classification

Not classified as hazardous

according to GHS. May cause

skin, eye, and respiratory

irritation.

[1][2]

Environmental Hazards

Water hazard class 1 (Self-

assessment): slightly

hazardous for water. Do not

allow to enter sewers, surface,

or ground water.

[1]

Spill Containment
Pick up mechanically. Avoid

dust formation.
[1][4]

Recommended Disposal

Dispose of contents/container

to an approved waste disposal

plant. Contact a licensed

professional waste disposal

service.

[2][4][5]

Personal Protective Equipment

Gloves, safety glasses, lab

coat. Respirator if dust is

present.

[3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

sucrose octasulfate (potassium salt).
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Caption: Disposal workflow for Sucrose Octasulfate (Potassium Salt).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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